Cas no 139061-28-2 (3-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one)

• Product Name: 3-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one
• CAS No: 139061-28-2
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 2773752
• PubChem ID: 71342667
• Update Time: 2025-04-21

3-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 139061-28-2
• DTXSID10769398
• 3-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)prop-2-en-1-one

• Inchi： 1S/C10H10O4/c1-14-10-6-7(2-3-9(10)13)8(12)4-5-11/h2-6,11,13H,1H3
• InChI Key： GUUICFJNNHHWCN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(C(C=CO)=O)=C1)O

Computed Properties

• Exact Mass: 194.05790880Da
• Monoisotopic Mass: 194.05790880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 66.8Ų